Cas no 180573-21-1 (Ethyl 2-oxooctahydropentalene-3a-carboxylate)

Ethyl 2-oxooctahydropentalene-3a-carboxylate structure
180573-21-1 structure
Product Name:Ethyl 2-oxooctahydropentalene-3a-carboxylate
CAS No:180573-21-1
MF:C11H16O3
MW:196.242943763733
MDL:MFCD18643325
CID:1039405
PubChem ID:10976404
Update Time:2025-09-21

Ethyl 2-oxooctahydropentalene-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-oxooctahydropentalene-3a-carboxylate
    • ethyl 5-oxo-1,2,3,4,6,6a-hexahydropentalene-3a-carboxylate
    • hexahydro-2-oxo-3a(1H)-Pentalenecarboxylic acid ethyl ester
    • AK104951
    • ANW-70836
    • CTK8C3938
    • KB-252710
    • SureCN1869318
    • HMRSZXZQFBSDSO-UHFFFAOYSA-N
    • AKOS006317802
    • DTXSID50450435
    • Ethyl2-oxooctahydropentalene-3a-carboxylate
    • Ethyl hexahydro-2-oxo-3a(1H)-pentalenecarboxylate
    • CS-0309146
    • ethyl 2-oxohexahydropentalene-3a(1H)-carboxylate
    • 3a(1H)-Pentalenecarboxylic acid, hexahydro-2-oxo-, ethyl ester
    • EN300-1608397
    • 180573-21-1
    • SCHEMBL1869318
    • ethyl 2-oxo-octahydropentalene-3a-carboxylate
    • A881103
    • DA-18247
    • MDL: MFCD18643325
    • Inchi: 1S/C11H16O3/c1-2-14-10(13)11-5-3-4-8(11)6-9(12)7-11/h8H,2-7H2,1H3
    • InChI Key: HMRSZXZQFBSDSO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CC(CC1CCC2)=O)=O

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Ethyl 2-oxooctahydropentalene-3a-carboxylate Pricemore >>

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